7-[(2-chloro-6-fluorobenzyl)oxy]-4-propyl-2H-chromen-2-one

• IUPAC Name: 7-[(2-chloro-6-fluorophenyl)methoxy]-4-propylchromen-2-one
• InChI: InChI=1S/C19H16ClFO3/c1-2-4-12-9-19(22)24-18-10-13(7-8-14(12)18)23-11-15-16(20)5-3-6-17(15)21/h3,5-10H,2,4,11H2,1H3
• InChI Key: OJPBVGZMQLZWOS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=C1C=CC(=C2)OCC3=C(C=CC=C3Cl)F
• Molecular Formula: C19H16ClFO3
• Molecular Weight: 346.8 g/mol

Description

The compound 7-[(2-chloro-6-fluorobenzyl)oxy]-4-propyl-2H-chromen-2-one is a chromene derivative, which is a class of organic compounds with wide-ranging applications in medicinal chemistry and materials science due to their diverse chemical properties and biological activities. This particular compound, with its specific substituents, represents an area of interest for its potential unique properties and applications.

Synthesis Analysis

The synthesis of chromene derivatives often involves strategies that can incorporate various substituents into the chromene core. For similar compounds, methodologies such as the Pechmann condensation reaction or modifications thereof are commonly employed, utilizing precursors like phenols and β-keto esters in the presence of acidic or catalytic conditions to construct the chromene scaffold (Yadav et al., 2015).

Molecular Structure Analysis

The molecular structure of chromene derivatives is characterized by a 2H-chromen-2-one core, with various substitutions influencing the compound's physical and chemical properties. Techniques such as NMR spectroscopy and X-ray crystallography are pivotal in elucidating these structures, providing detailed insight into the arrangement of atoms and the configuration of the molecules (Barili et al., 2001).

Chemical Reactions and Properties

Chromene derivatives undergo a variety of chemical reactions, including cycloadditions, Michael reactions, and nucleophilic substitutions, which are essential for further functionalization of the chromene core. These reactions are influenced by the electronic nature of the substituents and the reaction conditions, leading to a wide array of potential products with diverse properties (Kanevskaya et al., 2022).